Cas no 1177280-32-8 (1-{Phenyl4-(trifluoromethyl)phenylmethyl}piperazine Oxalate)

• Product Name: 1-{Phenyl4-(trifluoromethyl)phenylmethyl}piperazine Oxalate
• CAS No: 1177280-32-8
• MF: C₂₀H₂₁F₃N₂O₄
• MW: 410.386955976486
• CID: 3056004
• PubChem ID: 16495417
• Update Time: 2025-06-08

1-{Phenyl4-(trifluoromethyl)phenylmethyl}piperazine Oxalate Chemical and Physical Properties

Names and Identifiers

• 1-(Phenyl[4-(trifluoromethyl)phenyl]methyl)piperazine oxalate
• AKOS001476388
• 1177280-32-8
• 1-{Phenyl4-(trifluoromethyl)phenylmethyl}piperazine Oxalate

• Inchi： 1S/C18H19F3N2.C2H2O4/c19-18(20,21)16-8-6-15(7-9-16)17(14-4-2-1-3-5-14)23-12-10-22-11-13-23;3-1(4)2(5)6/h1-9,17,22H,10-13H2;(H,3,4)(H,5,6)
• InChI Key： AHGXFUZCEMYWLX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C1C=CC=CC=1)N1CCNCC1)(F)F.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 410.14534164Da
• Monoisotopic Mass: 410.14534164Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9Ų

Additional information on 1-{Phenyl4-(trifluoromethyl)phenylmethyl}piperazine Oxalate

Introduction to 1-{Phenyl4-(trifluoromethyl)phenylmethyl}piperazine Oxalate (CAS No. 1177280-32-8)

1-{Phenyl4-(trifluoromethyl)phenylmethyl}piperazine Oxalate, identified by its CAS number 1177280-32-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperazine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The presence of both phenyl and trifluoromethyl substituents in its molecular structure contributes to its unique chemical properties and biological interactions, making it a subject of intense study in drug discovery and development.

The molecular structure of 1-{Phenyl4-(trifluoromethyl)phenylmethyl}piperazine Oxalate consists of a central piperazine ring, which is a six-membered heterocyclic compound containing two nitrogen atoms. This core structure is further functionalized with a phenyl group at the 1-position and a 4-(trifluoromethyl)phenylmethyl side chain. The oxalate moiety attached to the molecule not only influences its solubility and stability but also plays a crucial role in its interactions with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of piperazine derivatives due to their ability to modulate various biological pathways. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a valuable substituent in drug design. The combination of these features in 1-{Phenyl4-(trifluoromethyl)phenylmethyl}piperazine Oxalate suggests that it may exhibit potent activity against a range of therapeutic targets.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Piperazine derivatives have been extensively studied for their role as serotonin receptor antagonists, dopamine reuptake inhibitors, and other mechanisms relevant to central nervous system (CNS) pharmacology. The structural features of 1-{Phenyl4-(trifluoromethyl)phenylmethyl}piperazine Oxalate, including the presence of both phenyl and trifluoromethyl groups, are expected to influence its interaction with neurotransmitter receptors, potentially leading to novel therapeutic effects.

The oxalate salt form of this compound may also contribute to improved pharmacokinetic properties, such as enhanced solubility and bioavailability. These characteristics are critical for the development of effective pharmaceutical agents, as they determine how well a drug can be absorbed and utilized by the body. Additionally, the oxalate moiety may provide stability against degradation, ensuring that the active pharmaceutical ingredient remains effective throughout its shelf life.

In academic research, 1-{Phenyl4-(trifluoromethyl)phenylmethyl}piperazine Oxalate has been investigated for its potential role in modulating inflammatory pathways. Studies have shown that certain piperazine derivatives can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural motif present in this compound may enable it to interact with these enzymes in a way that reduces inflammatory responses without causing significant side effects.

The synthesis of 1-{Phenyl4-(trifluoromethyl)phenylmethyl}piperazine Oxalate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex molecular framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the intermediate compounds and confirming the final product's identity.

Evaluation of the pharmacological properties of this compound has been conducted through both in vitro and in vivo studies. In vitro assays have focused on assessing its binding affinity to various receptors and enzymes relevant to therapeutic intervention. These studies have provided preliminary evidence suggesting that 1-{Phenyl4-(trifluoromethyl)phenylmethyl}piperazine Oxalate may exhibit significant activity against targets involved in neurological disorders.

In vivo studies have further supported these findings by demonstrating potential therapeutic effects in animal models. For instance, experiments have shown that this compound can modulate behaviors associated with anxiety and depression, indicating its potential as an anxiolytic or antidepressant agent. Additionally, preliminary toxicology studies have indicated that it exhibits low toxicity at doses relevant to therapeutic use, suggesting a favorable safety profile.

The development of new pharmaceutical agents often involves collaboration between academic researchers and industry scientists. The case of 1-{Phenyl4-(trifluoromethyl)phenylmethyl}piperazine Oxalate exemplifies this collaborative approach, where academic insights into molecular design are translated into clinical candidates through industrial expertise in drug development. This synergy is crucial for bringing innovative therapies from bench to market efficiently.

The future direction of research on this compound includes further exploration of its mechanism of action and optimization for clinical use. Investigating how it interacts with specific biological targets at a molecular level will provide valuable insights into its therapeutic potential. Additionally, modifications to improve pharmacokinetic properties may enhance its efficacy as a drug candidate.

In conclusion, 1-{Phenyl4-(trifluoromethyl)phenylmethyl}piperazine Oxalate, with its unique structural features and promising biological activities, represents an exciting area of research in pharmaceutical chemistry. Its potential applications in treating neurological disorders highlight the importance of continued investigation into piperazine derivatives like this one. As research progresses, this compound may contribute significantly to advancements in medicinal chemistry and patient care.